![molecular formula C11H10N2OS B5063388 N-(5-methyl-1,3-thiazol-2-yl)benzamide](/img/structure/B5063388.png)
N-(5-methyl-1,3-thiazol-2-yl)benzamide
Overview
Description
Synthesis Analysis
The synthesis of N-(5-methyl-1,3-thiazol-2-yl)benzamide derivatives involves various chemical reactions, utilizing different starting materials and conditions to obtain the desired products. For instance, microwave-assisted facile synthesis has been employed for the preparation of N-((5-(substituted methylene amino)-1,3,4-thiadiazol-2-yl)methyl) benzamide derivatives, showcasing a solvent-free, efficient method under microwave irradiation (Tiwari et al., 2017). Similarly, the base-catalyzed direct cyclization of corresponding thioureas with 2-bromoacetone through microwave irradiation has been reported for the synthesis of N-(4-methyl-3-tolylthiazol-2(3H)-ylidene) substituted benzamides, offering a cleaner, more efficient, and faster method compared to traditional thermal heating (Saeed, 2009).
Molecular Structure Analysis
The molecular structure and gelation behavior of N-(thiazol-2-yl) benzamide derivatives, particularly the role of methyl functionality and S⋯O interaction, have been investigated using crystal engineering approaches. Single crystal structures have shown helical assembly driven by π-π interactions and cyclic N–H⋯N and S⋯O interactions (Yadav & Ballabh, 2020).
Chemical Reactions and Properties
The reactivity and chemical properties of this compound derivatives involve interactions with various reagents and conditions, leading to the formation of novel compounds with potential biological activities. For example, the reaction of benzoyl isothiocyanate with 2-aminobenzothiazole has been employed to synthesize novel thiosemicarbazides containing benzothiazole moiety, which were analyzed for their biological activities (Al-Farraj & Fetoh, 2023).
Mechanism of Action
The mechanism of action of N-(5-methylthiazol-2-yl)benzamide involves its interaction with various molecular targets:
Molecular Targets: The compound can bind to enzymes and receptors, inhibiting their activity.
Pathways Involved: By inhibiting specific enzymes, the compound can disrupt metabolic pathways, leading to its antimicrobial and anticancer effects.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of N-(5-methylthiazol-2-yl)benzamide typically involves the reaction of 5-methylthiazole with benzoyl chloride in the presence of a base such as pyridine. The reaction proceeds through the formation of an intermediate, which then undergoes nucleophilic substitution to yield the desired product .
Industrial Production Methods: In an industrial setting, the synthesis of N-(5-methylthiazol-2-yl)benzamide can be scaled up by optimizing reaction conditions such as temperature, solvent, and reaction time. The use of continuous flow reactors can enhance the efficiency and yield of the process .
Chemical Reactions Analysis
Types of Reactions: N-(5-methylthiazol-2-yl)benzamide can undergo various chemical reactions, including:
Oxidation: The thiazole ring can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.
Reduction: The compound can be reduced using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: Electrophilic and nucleophilic substitution reactions can occur at the thiazole ring and the benzamide group.
Common Reagents and Conditions:
Oxidation: Hydrogen peroxide, potassium permanganate.
Reduction: Sodium borohydride, lithium aluminum hydride.
Substitution: Halogenating agents, nucleophiles such as amines and thiols.
Major Products Formed:
Oxidation: Oxidized derivatives of the thiazole ring.
Reduction: Reduced forms of the benzamide group.
Substitution: Substituted thiazole and benzamide derivatives.
Scientific Research Applications
N-(5-methylthiazol-2-yl)benzamide has a wide range of applications in scientific research:
Comparison with Similar Compounds
N-(5-methylthiazol-2-yl)benzamide can be compared with other thiazole derivatives:
properties
IUPAC Name |
N-(5-methyl-1,3-thiazol-2-yl)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2OS/c1-8-7-12-11(15-8)13-10(14)9-5-3-2-4-6-9/h2-7H,1H3,(H,12,13,14) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HEGBNFORMCPFKO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(S1)NC(=O)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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